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Abstract
Oxetan-3-ylhydrazine dihydrochloride, identified by CAS number 1374652-22-8, is a

heterocyclic organic compound. This technical guide synthesizes the available information on

its properties and commercial availability. Despite a thorough review of scientific literature and

patent databases, detailed experimental protocols, in-depth biological activity data, and specific

signaling pathway information for this particular compound are not extensively documented in

publicly accessible sources. The available data, primarily from chemical suppliers,

characterizes it as a chemical building block for potential use in synthetic and medicinal

chemistry. This guide presents the compiled physicochemical properties and commercial

availability and provides a general context for the utility of the oxetane motif in drug discovery.

Core Properties of Oxetan-3-ylhydrazine
dihydrochloride
The fundamental physicochemical properties of Oxetan-3-ylhydrazine dihydrochloride are

summarized below. This information is primarily aggregated from chemical supplier catalogs.
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Property Value Source

CAS Number 1374652-22-8 Multiple Suppliers

Chemical Name
Oxetan-3-ylhydrazine

dihydrochloride
Multiple Suppliers

Molecular Formula C₃H₁₀Cl₂N₂O Multiple Suppliers

Molecular Weight 161.03 g/mol Multiple Suppliers

SMILES NNC1COC1.[H]Cl.[H]Cl Multiple Suppliers

Physical Appearance
Solid (form may vary by

supplier)
General

Purity
Typically >95% (as offered by

suppliers)
Multiple Suppliers

Note: For precise, lot-specific data, it is recommended to consult the Certificate of Analysis

(CoA) from the respective supplier.

Spectroscopic and Analytical Data
While specific experimental protocols and raw data are not publicly available, several suppliers

indicate the availability of analytical data for Oxetan-3-ylhydrazine dihydrochloride upon

request. This typically includes:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR data would be crucial

for confirming the chemical structure and assessing purity.

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound.

Liquid Chromatography-Mass Spectrometry (LC-MS): Provides information on both the purity

and the mass of the compound, confirming its molecular weight.

Researchers are advised to request this data directly from their chosen supplier to ensure the

quality and identity of the material for their experiments.
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Synthesis and Experimental Protocols
A detailed, peer-reviewed synthesis protocol for Oxetan-3-ylhydrazine dihydrochloride is not

readily available in the scientific literature. However, based on the structure, a plausible

synthetic route could involve the reaction of oxetan-3-one with a hydrazine source, followed by

salt formation with hydrochloric acid.

A generalized, hypothetical workflow for the synthesis and purification is presented below. This

is an illustrative example and has not been experimentally validated from public sources.

Hypothetical synthetic workflow for Oxetan-3-ylhydrazine dihydrochloride.

Biological Activity and Signaling Pathways
As of the date of this guide, there are no specific studies in the public domain that detail the

biological activity, mechanism of action, or associated signaling pathways for Oxetan-3-
ylhydrazine dihydrochloride.

However, the oxetane motif is of significant interest in drug discovery. It is often incorporated

into molecules to improve their physicochemical properties. The diagram below illustrates the

general rationale for using oxetane-containing building blocks in drug design.
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Drug Discovery Rationale

Desired Improvements

Oxetan-3-ylhydrazine dihydrochloride
(Building Block)

Lead Compound

Incorporate via Synthesis

Increased Aqueous Solubility Enhanced Metabolic Stability Reduced Lipophilicity (LogP) Modulation of pKa

Optimized Compound with Oxetane Moiety

Click to download full resolution via product page

Rationale for incorporating oxetane building blocks in drug discovery.

Availability
Oxetan-3-ylhydrazine dihydrochloride is commercially available from a variety of chemical

suppliers. These vendors typically offer the compound in research quantities, ranging from

milligrams to grams. For larger quantities, inquiries for custom synthesis or bulk orders may be

necessary.

Key Supplier Information:
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Supplier Type Availability Notes

Research Chemical Catalogs
Readily available in small

quantities

Purity and lead times may

vary.

Custom Synthesis Providers
Available upon request in

larger scales

May offer more extensive

analytical data and

documentation.

It is recommended to contact suppliers directly to obtain current pricing, availability, and lead

times.

Safety and Handling
Safety data sheets (SDS) provided by suppliers indicate that Oxetan-3-ylhydrazine
dihydrochloride should be handled with care. Standard laboratory safety protocols, including

the use of personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat,

are essential. Work should be conducted in a well-ventilated area or a fume hood. For detailed

handling and disposal information, always refer to the SDS provided by the supplier.

Conclusion
Oxetan-3-ylhydrazine dihydrochloride (CAS 1374652-22-8) is a commercially available

chemical building block. While its fundamental physicochemical properties are documented by

suppliers, there is a notable absence of in-depth, publicly available research on its specific

synthesis, experimental applications, and biological activity. The value of this compound

currently lies in its potential for use in medicinal chemistry and drug discovery as a scaffold or

modifier to enhance the properties of more complex molecules, leveraging the known benefits

of the oxetane moiety. Researchers interested in this compound will need to rely on supplier-

provided data for initial characterization and will likely need to conduct their own extensive

studies to explore its potential applications.

To cite this document: BenchChem. [In-depth Technical Guide: Oxetan-3-ylhydrazine
dihydrochloride (CAS 1374652-22-8)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578746#cas-number-1374652-22-8-properties-and-
availability]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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